Cas no 2441-55-6 (Tetracosanoic acid,13-oxo-, methyl ester)

• Product Name: Tetracosanoic acid,13-oxo-, methyl ester
• CAS No: 2441-55-6
• MF: C₂₅H₄₈O₃
• MW: 396.646828651428
• CID: 260645
• PubChem ID: 222438
• Update Time: 2025-04-19

Tetracosanoic acid,13-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Tetracosanoic acid,13-oxo-, methyl ester
• NSC-8359
• DTXSID40947283
• 2441-55-6
• methyl 13-oxotetracosanoate
• NSC8359

• Inchi： 1S/C25H48O3/c1-3-4-5-6-7-9-12-15-18-21-24(26)22-19-16-13-10-8-11-14-17-20-23-25(27)28-2/h3-23H2,1-2H3
• InChI Key： JDELEWMTVAEHAK-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCC)CCCCCCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 396.36054
• Monoisotopic Mass: 396.36
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 23
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 0.897
• Boiling Point: 476.7°Cat760mmHg
• Flash Point: 198.6°C
• Refractive Index: 1.454
• PSA: 43.37
• LogP: 7.94050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams